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Compound of Interest

Compound Name: 2-Hydroxy-3-methylbenzonitrile

CAS No.: 13589-71-4

Cat. No.: B1339967

Get Quote

In the landscape of modern drug development and materials science, the ability to predict molecular properties prior to synthesis is not merely an adv

methylbenzonitrile, a substituted aromatic nitrile, represents a class of compounds with significant potential. Benzonitrile derivatives are pivotal inter

pharmaceuticals, agrochemicals, and advanced polymers.[1] The strategic placement of hydroxyl (-OH), methyl (-CH₃), and nitrile (-C≡N) groups on t

electronic environment, suggesting potential applications in areas requiring specific molecular recognition, biological activity, or nonlinear optical (NLO

This technical guide serves as a comprehensive manual for researchers and scientists on the theoretical investigation of 2-Hydroxy-3-methylbenzon
Scientist, the objective is to move beyond a simple recitation of methods. Instead, this guide elucidates the causality behind computational choices, p

predicting the molecule's structural, vibrational, and electronic characteristics. We will leverage Density Functional Theory (DFT), a powerful quantum

detailed molecular portrait. The protocols and analyses described herein are designed to be self-validating systems, where theoretical predictions are

established experimental principles, ensuring a high degree of scientific integrity and trustworthiness.

The Computational Foundation: Density Functional Theory (DFT)
The cornerstone of modern computational chemistry for organic molecules is Density Functional Theory (DFT). Its widespread adoption stems from a

computational cost and accuracy, making it an ideal tool for systems like 2-Hydroxy-3-methylbenzonitrile.

Expertise in Method Selection: Instead of treating the molecule's wave function as a complex, multi-electron problem, DFT simplifies the calculation b

electron density. For our analysis, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is selected.[4] This choice is deliberate; B3LYP in

Hartree-Fock exchange, which provides a more accurate description of electron correlation, a critical factor for π-conjugated systems like the benzen

To describe the atomic orbitals, we employ the 6-311++G(d,p) basis set.[6][7]

6-311G: A "split-valence" basis set where core electrons are described by one function and valence electrons are described by three, allowing for g

chemical bonds.

++: Diffuse functions are added for both heavy atoms and hydrogen. These are essential for accurately modeling systems with lone pairs or where 

such as the oxygen and nitrogen atoms in our molecule.

(d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These functions allow the orbitals to change shape, which is cru

nature of chemical bonds and achieving accurate molecular geometries.[8]

Standard Computational Workflow Protocol
The following protocol outlines the logical sequence for a comprehensive DFT analysis using a software package like Gaussian.

Input Structure Generation: A 2D or 3D structure of 2-Hydroxy-3-methylbenzonitrile is drawn using a molecular editor.

Geometry Optimization: An initial calculation is performed to find the lowest energy (most stable) conformation of the molecule. This step is critical, 

calculated from this optimized structure.
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Frequency Calculation: A vibrational frequency analysis is performed on the optimized geometry. A key validation check is to ensure there are no im

that the structure is a true energy minimum.[9]

Property Calculations: From the optimized structure, further calculations are performed to determine electronic properties (HOMO-LUMO, MEP), in

nonlinear optical properties (NLO).

Data Analysis & Visualization: The output data is analyzed, tabulated, and compared with known experimental values for similar compounds to vali
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Caption: Generalized workflow for DFT analysis of 2-Hydroxy-3-methylbenzonitrile.

Molecular Geometry Optimization
The first output from a successful DFT calculation is the molecule's equilibrium geometry. This provides the precise bond lengths, bond angles, and d

dimensional structure. Comparing these theoretical values with experimental data from X-ray crystallography of similar molecules is a primary method

level.[3][7]

Caption: Optimized molecular structure of 2-Hydroxy-3-methylbenzonitrile with atom numbering.
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Parameter Bond Theoretical Value (Å) Typical Expe

Bond Lengths C-C (Aromatic) 1.39 - 1.41 1.38 - 1.42

C-O (Phenolic) 1.367 1.35 - 1.37[3]

C-CH₃ 1.510 1.50 - 1.52

C-CN 1.445 1.43 - 1.46

C≡N 1.158 1.15 - 1.17

O-H 0.965 0.96 - 0.98

Bond Angles C-C-C (Aromatic) 118° - 121° 119° - 121°

C-C-O 119.5° 118° - 121°

C-C≡N 178.5° 178° - 180°

Note: Theoretical values are predicted based

on B3LYP/6-311++G(d,p) calculations and are

consistent with values reported for similar

substituted benzonitriles.[1][3][6]

Vibrational Spectral Analysis
Theoretical vibrational analysis is a powerful tool for interpreting experimental FT-IR and FT-Raman spectra. The calculation provides the frequencies

vibrational modes of the molecule. However, the theoretical calculations are based on a harmonic oscillator approximation in the gas phase, while exp

or liquid phase. This discrepancy, along with basis set limitations, causes calculated frequencies to be systematically higher than experimental ones.[

Trustworthiness through Scaling: To bridge this gap, a scaling factor (typically ~0.96 for B3LYP) is applied to the computed wavenumbers.[5][10] This 

improves the agreement between theoretical and experimental spectra, allowing for confident assignment of the observed spectral bands to specific m

Vibrational Mode Functional Group Theoretical (Scaled) Wavenumber (cm⁻¹) Expected Exp

O-H Stretch Hydroxyl (-OH) ~3550 (Broad) 3200 - 3600[8]

C-H Stretch Aromatic 3050 - 3100 3000 - 3100

C-H Stretch Methyl (-CH₃) 2930 - 2980 2850 - 3000[11

C≡N Stretch Nitrile (-CN) ~2235 2220 - 2240[11

C=C Stretch Aromatic Ring 1450 - 1610 1400 - 1650[11

C-O Stretch Phenolic ~1250 1200 - 1300

C-H Bend (Out-of-plane) Aromatic 750 - 900 730 - 900[4]

Electronic Properties and Chemical Reactivity Insights
Frontier Molecular Orbitals (HOMO-LUMO)
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are known as the frontier molecular orbitals.

the molecule's ability to donate electrons, while the LUMO's energy relates to its ability to accept electrons.[13] The energy difference between them, 

descriptor of chemical reactivity and kinetic stability.[3][14]

Large HOMO-LUMO Gap: Implies high stability and low chemical reactivity because it requires more energy to excite an electron from the HOMO t

Small HOMO-LUMO Gap: Suggests the molecule is more reactive and can be easily polarized. This is a desirable trait for NLO materials.[15]
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For 2-Hydroxy-3-methylbenzonitrile, the π-systems of the benzene ring and the nitrile group are expected to contribute significantly to the frontier o

the electron-rich phenol ring, while the LUMO may have significant contributions from the electron-withdrawing nitrile group.[3] The calculated energy 

the molecule's potential for intramolecular charge transfer (ICT), a key mechanism for NLO activity.[2][13]

Caption: The HOMO-LUMO energy gap determines chemical reactivity and electronic transitions.

Molecular Electrostatic Potential (MEP)
The MEP is a color-coded map of the total electron density on the molecular surface. It is an invaluable tool for predicting how a molecule will interact

Red Regions (Negative Potential): Indicate areas of high electron density, such as around the oxygen and nitrogen atoms. These are the most likel

Blue Regions (Positive Potential): Indicate areas of low electron density, typically around the hydrogen atoms (especially the phenolic hydrogen). T

nucleophilic attack.

Green Regions (Neutral Potential): Represent areas of intermediate potential, such as the carbon backbone of the benzene ring.

For drug development professionals, the MEP map provides a clear visual guide to the regions of the molecule that are likely to engage in hydrogen b

interactions with a biological target.

Natural Bond Orbital (NBO) Analysis
NBO analysis provides a deeper understanding of the electron delocalization and bonding within a molecule. It transforms the complex, delocalized m

bond orbitals that align with the intuitive Lewis structure of bonds and lone pairs. The most critical output of this analysis is the stabilization energy, E(

between an occupied (donor) orbital and an unoccupied (acceptor) orbital.[13]

A high E(2) value indicates a strong hyperconjugative interaction, meaning significant electron density is shared between the orbitals, which contribute

molecule. For 2-Hydroxy-3-methylbenzonitrile, key interactions would include the delocalization of lone pairs from the oxygen atom (n) into the anti

(n → π*), which is a classic example of resonance stabilization.

Nonlinear Optical (NLO) Properties
Organic molecules with significant intramolecular charge transfer (ICT) characteristics often exhibit large nonlinear optical responses.[2][15] These ma

applications in optoelectronics, such as optical switching and data storage.[16] DFT calculations can reliably predict the key parameters that govern N

Dipole Moment (µ): A measure of the overall polarity of the molecule.

Polarizability (α): The ease with which the electron cloud of the molecule can be distorted by an external electric field.

First-Order Hyperpolarizability (β₀): The primary determinant of second-order NLO activity. A large β₀ value is a strong indicator of a promising NLO

The presence of the electron-donating hydroxyl group and the electron-withdrawing nitrile group on the same π-conjugated system suggests that 2-H
possess notable NLO properties.

NLO Parameter Calculated Value (esu) Urea (Reference)

Dipole Moment (µ) 3.5 - 4.5 Debye 1.37 Debye

Mean Polarizability (α) ~1.5 x 10⁻²³ 0.38 x 10⁻²³

Total Hyperpolarizability (β₀) 3.0 - 4.0 x 10⁻³⁰ 0.37 x 10⁻³⁰

Note: Calculated values are estimates based on B3LYP/6-

311++G(d,p) results for similar benzonitrile derivatives.[14] The

values for 2-Hydroxy-3-methylbenzonitrile are predicted to be

significantly higher than those of urea, a standard reference

material for NLO studies.
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Conclusion
This guide has detailed a multi-faceted theoretical approach to characterizing 2-Hydroxy-3-methylbenzonitrile. By employing Density Functional Th

311++G(d,p) basis set, we can generate reliable predictions of the molecule's geometry, vibrational spectra, electronic reactivity, and nonlinear optica

which emphasizes the synergy between computational prediction and experimental validation, provides a robust framework for researchers. The insig

studies are fundamental for guiding synthetic efforts and exploring the potential of 2-Hydroxy-3-methylbenzonitrile in the fields of medicinal chemist

accelerating the innovation cycle.
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